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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B15624003

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the Nuclear Magnetic Resonance

(NMR) spectroscopy analysis of Anhydrosafflor yellow B (AHSYB), a bioactive

quinochalcone C-glycoside isolated from the florets of Carthamus tinctorius L. This protocol is

intended to guide researchers in obtaining high-quality NMR data for structural verification and

characterization of this compound.

Introduction
Anhydrosafflor yellow B (AHSYB) is a significant water-soluble pigment found in safflower,

known for its various pharmacological activities, including antioxidant and cardioprotective

effects. Accurate structural elucidation and purity assessment are crucial for its development as

a potential therapeutic agent. Nuclear Magnetic Resonance (NMR) spectroscopy is an

essential analytical technique for the unambiguous structural determination of natural products

like AHSYB. This protocol outlines the procedures for sample preparation, data acquisition, and

presentation of NMR data for AHSYB.
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Data Presentation: NMR Spectroscopic Data of
Anhydrosafflor Yellow B
The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for

Anhydrosafflor yellow B. The data is referenced from literature where the structure was

elucidated using a combination of 1D and 2D NMR techniques.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Anhydrosafflor Yellow B (AHSYB) in

Methanol-d₄.
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Position
¹³C Chemical Shift (δc,
ppm)

¹H Chemical Shift (δH,
ppm, J in Hz)

Aglycone Moiety

2 164.0 -

3 111.4 -

4 183.8 -

5 102.3 6.18 (s)

6 166.5 -

7 165.7 -

α 145.8 8.01 (d, 15.9)

β 120.9 7.78 (d, 15.9)

1' 128.4 -

2' 131.5 7.68 (d, 8.5)

3' 116.9 6.89 (d, 8.5)

4' 162.9 -

5' 116.9 6.89 (d, 8.5)

6' 131.5 7.68 (d, 8.5)

Glucose Moiety 1

1'' 74.8 4.98 (d, 9.8)

2'' 72.3 4.21 (t, 9.8)

3'' 80.0 3.65 (t, 9.8)

4'' 71.4 3.52 (t, 9.8)

5'' 82.3 3.59 (m)

6'' 62.6
3.91 (dd, 11.9, 1.9), 3.77 (dd,

11.9, 5.4)
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Glucose Moiety 2

1''' 74.8 4.98 (d, 9.8)

2''' 72.3 4.21 (t, 9.8)

3''' 80.0 3.65 (t, 9.8)

4''' 71.4 3.52 (t, 9.8)

5''' 82.3 3.59 (m)

6''' 62.6
3.91 (dd, 11.9, 1.9), 3.77 (dd,

11.9, 5.4)

Note: The assignments are based on the analysis of 1D and 2D NMR spectra, including COSY,

HSQC, and HMBC experiments.

Experimental Protocol
This section provides a detailed methodology for the NMR analysis of Anhydrosafflor yellow
B.

Materials and Equipment
Sample: Purified Anhydrosafflor yellow B (purity >95%)

Deuterated Solvent: Methanol-d₄ (CD₃OD, 99.8% D) or Dimethyl sulfoxide-d₆ (DMSO-d₆,

99.9% D)

NMR Tubes: 5 mm high-resolution NMR tubes

Pipettes and Vials: Calibrated micropipettes and clean glass vials

NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with

a probe for ¹H and ¹³C detection.

Sample Preparation
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Weighing: Accurately weigh approximately 5-10 mg of purified Anhydrosafflor yellow B into

a clean, dry vial.

Dissolution: Add 0.6 mL of the chosen deuterated solvent (e.g., Methanol-d₄) to the vial.

Solubilization: Gently vortex or sonicate the vial for a few minutes to ensure complete

dissolution of the sample. The solution should be clear and free of any particulate matter.

Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

Labeling: Clearly label the NMR tube with a unique identifier for the sample.

NMR Data Acquisition
The following are suggested parameters for acquiring high-quality NMR spectra of

Anhydrosafflor yellow B. These may need to be optimized based on the specific instrument

and sample concentration.

3.3.1. ¹H NMR Spectroscopy

Pulse Program: Standard single-pulse experiment (e.g., zg30)

Temperature: 298 K

Spectral Width: 16 ppm (centered around 6 ppm)

Acquisition Time: ~2 seconds

Relaxation Delay: 2 seconds

Number of Scans: 16-64 (adjust for desired signal-to-noise ratio)

Transmitter Frequency Offset (O1P): Centered on the spectral region of interest.

3.3.2. ¹³C NMR Spectroscopy

Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30)

Temperature: 298 K
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Spectral Width: 240 ppm (centered around 120 ppm)

Acquisition Time: ~1 second

Relaxation Delay: 2 seconds

Number of Scans: 1024-4096 (or more, as ¹³C has low natural abundance)

3.3.3. 2D NMR Spectroscopy (for structural elucidation)

COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond ¹H-¹³C correlations.

HMBC (Heteronuclear Multiple Bond Correlation): To identify two- and three-bond ¹H-¹³C

correlations, crucial for assigning quaternary carbons and linking different structural

fragments.

Standard pulse programs and parameter sets available on the spectrometer software should

be used for these 2D experiments, with optimization of spectral widths and acquisition times as

needed.

Data Processing
Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for

¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) and perform Fourier transformation.

Phasing and Baseline Correction: Manually phase the transformed spectra and apply an

automatic baseline correction.

Referencing: Calibrate the chemical shifts of the spectra. For Methanol-d₄, the residual

solvent peak can be referenced to δH 3.31 ppm and δC 49.0 ppm.

Peak Picking and Integration: Identify all significant peaks and, for the ¹H spectrum, integrate

the peak areas to determine the relative number of protons.

Visualization of the Experimental Workflow
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The following diagram illustrates the logical flow of the NMR spectroscopy analysis protocol for

Anhydrosafflor yellow B.

Sample Preparation

NMR Data Acquisition

Data Processing

Data Analysis & Interpretation

Weigh AHSYB (5-10 mg)

Dissolve in Deuterated Solvent (0.6 mL)

Transfer to NMR Tube

1D NMR
(¹H, ¹³C)

2D NMR
(COSY, HSQC, HMBC)

If needed for
structural confirmation

Fourier Transform

Phasing & Baseline Correction

Chemical Shift Referencing

Signal Assignment

Structure Verification/Elucidation
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Click to download full resolution via product page

Caption: Workflow for NMR analysis of Anhydrosafflor yellow B.

To cite this document: BenchChem. [Application Note and Protocol: Anhydrosafflor Yellow B
NMR Spectroscopy Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624003/docs#application-note-and-protocol-
anhydrosafflor-yellow-b-nmr-spectroscopy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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